Glycocholic acid
Glycocholic acid
Brand Name:
Vulcanchem
CAS No.:
475-31-0
VCID:
VC0191346
InChI:
InChI=1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14?,15?,16?,17?,18?,19?,20?,21?,24?,25-,26+/m0/s1
SMILES:
CC(CCC(=O)NCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
Molecular Formula:
C26H43NO6
Molecular Weight:
465.6 g/mol
Glycocholic acid
CAS No.: 475-31-0
VCID: VC0191346
Molecular Formula: C26H43NO6
Molecular Weight: 465.6 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 475-31-0 |
|---|---|
| Product Name | Glycocholic acid |
| Molecular Formula | C26H43NO6 |
| Molecular Weight | 465.6 g/mol |
| IUPAC Name | 2-[4-[(10S,13R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoylamino]acetic acid |
| Standard InChI | InChI=1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14?,15?,16?,17?,18?,19?,20?,21?,24?,25-,26+/m0/s1 |
| Standard InChIKey | RFDAIACWWDREDC-DPTHIFDSSA-N |
| SMILES | CC(CCC(=O)NCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Canonical SMILES | CC(CCC(=O)NCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Synonyms | Cholylglycine Glycine Cholate Glycocholate Glycocholate Sodium Glycocholic Acid Glycocholic Acid, Sodium Salt |
| PubChem Compound | 73759685 |
| Last Modified | Aug 15 2023 |
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